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Compound of Interest

Compound Name: Halobetasol propionate-d5

Cat. No.: B12423386 Get Quote

Disclaimer: Specific safety data for Halobetasol propionate-d5 is limited. The following

information is primarily based on the safety data sheet (SDS) for the non-deuterated

compound, Halobetasol Propionate. The isotopic labeling in the d5 variant is not expected to

significantly alter the toxicological properties, making the non-deuterated data a valuable

surrogate for safety and handling guidelines.

This guide provides a comprehensive overview of the safety information for Halobetasol
propionate-d5, intended for researchers, scientists, and professionals in drug development.

The information is compiled and presented to facilitate easy access and understanding of the

compound's potential hazards and safe handling procedures.

Physicochemical Information
Halobetasol propionate-d5 is the deuterated analog of Halobetasol propionate, a synthetic

corticosteroid.[1] The deuterium labeling makes it useful as an internal standard in analytical

and pharmacokinetic studies.[1]
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Property Value Source

Molecular Formula C₂₅H₂₆D₅ClF₂O₅ [2]

Molecular Weight 489.99 g/mol [2][3]

Synonyms

(6α,11β,16β)-21-Chloro-6,9-

difluoro-11-hydroxy-16-methyl-

17-(1-oxopropoxy)pregna-1,4-

diene-3,20-dione-d5,

Miracorten-d5, Ulobetasol

Propionate-d5, Ultravate-d5

[3]

Hazard Identification and GHS Classification
Halobetasol propionate is classified as a hazardous substance. Below is a summary of its GHS

classification based on available data for the non-deuterated form.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4][5]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects[4][5]

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child[4][5]

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs through prolonged or

repeated exposure[4][5]

GHS Pictograms:

Health Hazard, Irritant[4]

Signal Word: Danger[4][6]

Toxicological Data
Toxicological data for Halobetasol propionate-d5 is not available. The following data is for the

non-deuterated form.
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Test Species Route Value

LD50 Rat Oral >15 mg/kg[5]

Teratogenicity Rat Oral
0.04 to 0.1

mg/kg/day[7][8]

Teratogenicity Rabbit Oral 0.01 mg/kg/day[7][8]

Note: Halobetasol propionate has been shown to cause malformations in rats and rabbits when

administered orally during organogenesis.[7][8] Cleft palate was observed in both species, and

omphalocele was observed in rats.[7]

Experimental Protocols
Detailed experimental protocols for the toxicological studies are not fully described in the

available safety data sheets. However, the data indicates standard methodologies were likely

followed. For instance, teratogenicity studies in rats and rabbits involved oral administration

during the period of organogenesis to assess developmental toxicity.[7][8]

Visualizations
Logical Workflow for Handling a Spill
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Spill Response Protocol

Spill of Halobetasol
propionate-d5 Occurs

Evacuate personnel to safe areas

Immediate Action

Ensure adequate ventilation

Wear appropriate Personal
Protective Equipment (PPE)

Contain the spill

Clean up the spill

Dispose of waste in a
sealed container

Click to download full resolution via product page

Caption: A logical workflow for responding to a spill of Halobetasol propionate-d5.

Signaling Pathway of Corticosteroid Action
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Mechanism of Action

Halobetasol Propionate
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Caption: Signaling pathway of Halobetasol Propionate's anti-inflammatory action.[4]
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First-Aid Measures by Exposure Route

First-Aid Procedures

Exposure to
Halobetasol

propionate-d5

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Wash off with soap and plenty of water.
Remove contaminated clothing.

Rinse with pure water for at least 15 minutes.

Rinse mouth with water.
Do NOT induce vomiting.

Seek medical attention.

Click to download full resolution via product page

Caption: Recommended first-aid measures based on the route of exposure.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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